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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425

This technical guide provides a comprehensive overview of the core physical properties,
analytical methodologies, and biological significance of N-Valerylglycine-13C2,15N. It is
intended for researchers, scientists, and professionals involved in drug development and
metabolic research.

Core Physical Properties

N-Valerylglycine-13C2,15N is a stable isotope-labeled form of N-Valerylglycine, an N-acyl
amino acid. The incorporation of two Carbon-13 and one Nitrogen-15 isotopes makes it a
valuable tool for metabolic studies, allowing it to be traced and distinguished from its
endogenous, unlabeled counterpart.

Quantitative Data Summary
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Property Value Source
Chemical Formula Cs13C2H131°NOs LGC Standards[1]
Molecular Weight 162.16 g/mol LGC Standards[1]
Appearance White to Off-White Solid LGC Standards|[2]
Purity 98% LGC Standards|[2]
) ) >95% (specifically 99.8% with
Isotopic Purity LGC Standards|[2]
d0 = 0.01%)

- Slightly soluble in Chloroform
Solubility LGC Standards[2]
and Methanol.

Long-Term Storage 4°C LGC Standards[2]

Note: Data for melting point and boiling point of the isotopically labeled compound are not
readily available. The un-labeled compound, N-isovalerylglycine, has a reported melting point
of 87-90 °CJ[3].

Experimental Protocols

While specific experimental protocols for the synthesis of N-Valerylglycine-13C2,15N are
proprietary to commercial suppliers, a general understanding can be derived from established
methods for the synthesis of isotopically labeled amino acids and N-acyl glycines.

General Synthesis of *>N-labeled Glycine

A common method for the synthesis of °N-isotope-labeled glycine involves the amination of a
haloacid, such as chloroacetic acid, with a labeled source of ammonia, like 1°*NHs.[4] The
reaction is carefully controlled to maximize the incorporation of the *>N isotope and to allow for
the recovery of any unreacted labeled ammonia, which is often costly.[4]

General Synthesis of N-Acyl Glycines

N-acyl glycines can be synthesized through the condensation of an acyl-CoA with glycine, a
reaction catalyzed by the enzyme glycine N-acyltransferase.[5][6] This enzymatic approach can
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be adapted for the synthesis of isotopically labeled N-acyl glycines by utilizing labeled glycine
as a substrate.

Quantification of Acylglycines in Biological Samples

A sensitive method for the quantification of various acylglycines in human urine has been
developed using ultra-high performance liquid chromatography-tandem mass spectrometry
(UPLC-MS).[7] This method employs an isotope labeling reagent, p-dimethylaminophenacy!l
(DmPA) bromide, to derivatize the acylglycines, thereby enhancing their detection sensitivity.[7]
Stable-isotope labeled internal standards are used for accurate quantification.[7]

Biological Significance and Signaling Pathways

N-acyl amino acids, including N-valerylglycine, are a class of endogenous lipid signaling
molecules.[8] They are involved in a variety of physiological processes and are structurally
related to endocannabinoids.[6][8]

Biosynthesis of N-Acylglycines
There are two primary proposed pathways for the biosynthesis of N-acylglycines:
» Direct Condensation: This pathway involves the activation of a fatty acid to its acyl-CoA

derivative, which is then conjugated with glycine. This reaction is catalyzed by glycine N-
acyltransferase-like enzymes (GLYATL).[6][8][9]

» Oxidation of N-Acylethanolamines: This pathway involves the sequential oxidation of an N-
acylethanolamine by alcohol dehydrogenase and aldehyde dehydrogenase.[9][10]

The following diagram illustrates the direct condensation pathway for the biosynthesis of N-
acylglycines.
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Biosynthesis of N-Acylglycines
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Direct Condensation Pathway of N-Acylglycine Biosynthesis.

Degradation of N-Acylglycines

The primary route of degradation for N-acylglycines is hydrolysis back to the constituent fatty
acid and glycine. This reaction is catalyzed by fatty acid amide hydrolase (FAAH).[6]

The following diagram depicts the workflow for the analysis of N-acylglycines using UPLC-MS.
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UPLC-MS Analysis Workflow for Acylglycines
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Workflow for the Quantification of Acylglycines in Urine.
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The involvement of N-acyl amino acids in various signaling pathways makes them attractive
targets for the development of novel therapeutics for a range of conditions, including pain,
inflammation, and metabolic disorders.[8] The use of stable isotope-labeled compounds like N-
Valerylglycine-13C2,15N is crucial for advancing our understanding of the metabolism and
function of this important class of signaling lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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